molecular formula C5H15ClNO3P B8619026 Diethyl (aminomethyl)phosphonate hydrochloride

Diethyl (aminomethyl)phosphonate hydrochloride

Cat. No.: B8619026
M. Wt: 203.60 g/mol
InChI Key: QNEUSMOUOOSHKT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Diethyl (aminomethyl)phosphonate hydrochloride is a useful research compound. Its molecular formula is C5H15ClNO3P and its molecular weight is 203.60 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H15ClNO3P

Molecular Weight

203.60 g/mol

IUPAC Name

diethoxyphosphorylmethanamine;hydrochloride

InChI

InChI=1S/C5H14NO3P.ClH/c1-3-8-10(7,5-6)9-4-2;/h3-6H2,1-2H3;1H

InChI Key

QNEUSMOUOOSHKT-UHFFFAOYSA-N

Canonical SMILES

CCOP(=O)(CN)OCC.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of diethyl N-benzylaminomethylphosphonate (30.1 g., 0.117 mole) in absolute ethanol (400 ml.) is treated with 0.9 N HCl in ethanol (130 ml.) and hydrogenated at 45 psi with 10% palladium on carbon (6.6 g.) for 19 hours. The resulting mixture is filtered through a packed pad of diatomaceous earth to remove the catalyst. Evaporation of the filtrate under reduced pressure gives a clear residue which is successively dissolved in ethanol and benzene and evaporated in vacuo to give diethyl aminomethylphosphonate hydrochloride (23.2 g.) as a white powder. nmr (DMSO-d6)τ 8.73 (t, 6, J=7Hz, CH2CH3), 6.76 (d, 2, J=13.5Hz, CH2), 5.87 (d of q, 4, J=7Hz and J=8Hz, CH2) and 1.42 (br s, 3, NH3).
Quantity
30.1 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One
Quantity
130 mL
Type
solvent
Reaction Step One
Quantity
6.6 g
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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